Cas no 2253631-24-0 (Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl-)

• Product Name: Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl-
• CAS No: 2253631-24-0
• MF: C₅H₅BrClNO
• MW: 210.456299543381
• CID: 5903969
• PubChem ID: 137935930
• Update Time: 2023-12-14

Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl-
• 3-Bromo-4-(chloromethyl)-5-methylisoxazole
• 2253631-24-0
• AT19723
• 3-Bromo-4-(chloromethyl)-5-methyl-1,2-oxazole
• EN300-6492687

• Inchi： 1S/C5H5BrClNO/c1-3-4(2-7)5(6)8-9-3/h2H2,1H3
• InChI Key： DCVHDBWVRIVROV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CCl)C(Br)=N1

Computed Properties

• Exact Mass: 208.92430g/mol
• Monoisotopic Mass: 208.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.675±0.06 g/cm3(Predicted)
• Boiling Point: 286.4±35.0 °C(Predicted)
• pka: -5.82±0.50(Predicted)